Cas no 103403-98-1 (Benzo[h]quinoline, 4-methyl-2-(2-naphthalenyl)-)

• Product Name: Benzo[h]quinoline, 4-methyl-2-(2-naphthalenyl)-
• CAS No: 103403-98-1
• MF: C₂₄H₁₇N
• MW: 319.398485898972
• CID: 1136976
• PubChem ID: 4639371
• Update Time: 2025-04-20

Benzo[h]quinoline, 4-methyl-2-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[h]quinoline, 4-methyl-2-(2-naphthalenyl)-
• 4-methyl-2-naphthalen-2-ylbenzo[h]quinoline
• BIDD:GT0247
• 4-methyl-2-(2-naphthyl)benzo[h]quinoline
• 4-methyl-2-(2-naphthyl)benzo(H)quinoline
• 103403-98-1
• AC1NEAXC
• DTXSID90405085
• AKOS024341076

• Inchi： 1S/C24H17N/c1-16-14-23(20-11-10-17-6-2-3-8-19(17)15-20)25-24-21(16)13-12-18-7-4-5-9-22(18)24/h2-15H,1H3
• InChI Key： LDBYBWFHJBBIOD-UHFFFAOYSA-N
• SMILES： N1C(=CC(C)=C2C=CC3C=CC=CC=3C=12)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 319.1361g/mol
• Monoisotopic Mass: 319.1361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 319.4g/mol
• XLogP3: 6.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 6.51660